Cas no 63851-40-1 (7-Dodecenal, (7Z)-)

• Product Name: 7-Dodecenal, (7Z)-
• CAS No: 63851-40-1
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 514179
• PubChem ID: 6430185
• Update Time: 2025-04-19

7-Dodecenal, (7Z)- Chemical and Physical Properties

Names and Identifiers

• 7-Dodecenal, (7Z)-
• (E)-7-Dodecenal

• Inchi： 1S/C12H22O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h5-6,12H,2-4,7-11H2,1H3/b6-5-
• InChI Key： HTUHYXDEKCWDCI-WAYWQWQTSA-N
• SMILES： O=CCCCCC/C=C\CCCC

Computed Properties

• Exact Mass: 182.16716
• Monoisotopic Mass: 182.167065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Exact Mass: 182.167065
• XLogP3: 4

Experimental Properties

• Density: 0.837
• Boiling Point: 261.7°C at 760 mmHg
• Flash Point: 112.7°C
• Refractive Index: 1.444
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes